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Compound of Interest

Compound Name: (tert-Butylperoxy)(triphenyl)silane

Cat. No.: B096289 Get Quote

This technical guide provides a comprehensive overview of (tert-butylperoxy)
(triphenyl)silane, a member of the silyl peroxide family. The information is tailored for

researchers, scientists, and professionals in the field of drug development and organic

synthesis.

Nomenclature and Chemical Identity
(tert-Butylperoxy)(triphenyl)silane, also known by its systematic IUPAC name, tert-butyl

triphenylsilyl peroxide, is an organosilicon compound containing a peroxide group bonded to a

silicon atom. While a specific CAS number for this compound is not readily found in major

chemical databases, its structure is analogous to other well-characterized silyl peroxides. For

reference, the related compound triphenylsilyl hydroperoxide has the CAS number 2319-38-2.

The absence of a dedicated CAS number suggests that (tert-butylperoxy)(triphenyl)silane
may be a reactive intermediate or a compound synthesized for specific research purposes

rather than a commercially available reagent.

Physicochemical and Spectroscopic Data
Detailed experimental data for (tert-butylperoxy)(triphenyl)silane is scarce in the public

domain. However, data for analogous compounds, such as tert-butyl trimethylsilyl peroxide, can

provide insights into its expected properties.

Table 1: Physicochemical and Spectroscopic Data of a Related Silyl Peroxide
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Property
Value (for tert-butyl trimethylsilyl
peroxide)

Molecular Formula C7H18O2Si

Molecular Weight 162.30 g/mol

Boiling Point 41 °C at 41 mmHg

Density 0.822 g/cm³

Refractive Index 1.399

¹H NMR Data not explicitly detailed in search results.

¹³C NMR Data not explicitly detailed in search results.

Mass Spectrometry
Fragmentation data available in spectral

databases.

IR Spectroscopy
Characteristic peroxide and Si-C stretches are

expected.

Note: The data presented above is for tert-butyl trimethylsilyl peroxide and should be

considered as an approximation for the properties of (tert-butylperoxy)(triphenyl)silane. The

presence of three phenyl groups in place of the methyl groups would significantly alter the

molecular weight, boiling point, and spectroscopic characteristics.

Synthesis and Experimental Protocols
A definitive, published experimental protocol for the synthesis of (tert-butylperoxy)
(triphenyl)silane was not identified. However, a plausible synthetic route can be proposed

based on general methods for the preparation of silyl peroxides.

Proposed Synthesis of (tert-Butylperoxy)
(triphenyl)silane
This proposed method involves the reaction of a triphenylsilyl halide with tert-butyl

hydroperoxide in the presence of a base to neutralize the resulting hydrohalic acid.
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Materials:

Triphenylsilyl chloride ((C₆H₅)₃SiCl)

tert-Butyl hydroperoxide ((CH₃)₃COOH), anhydrous solution in a suitable solvent (e.g.,

decane)

An organic base (e.g., pyridine, triethylamine)

Anhydrous aprotic solvent (e.g., diethyl ether, tetrahydrofuran)

Anhydrous sodium sulfate for drying

Procedure:

To a solution of triphenylsilyl chloride in an anhydrous aprotic solvent under an inert

atmosphere (e.g., nitrogen or argon), an equimolar amount of an organic base is added.

The mixture is cooled in an ice bath.

An equimolar amount of a solution of tert-butyl hydroperoxide is added dropwise with stirring.

The reaction mixture is allowed to warm to room temperature and stirred for several hours.

The reaction is monitored by a suitable technique (e.g., thin-layer chromatography) to

determine completion.

Upon completion, the precipitated salt (e.g., pyridinium chloride) is removed by filtration.

The filtrate is washed with a cold, dilute aqueous acid solution, followed by a saturated

sodium bicarbonate solution, and finally with brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is

removed under reduced pressure to yield the crude product.

Purification can be achieved by chromatography or recrystallization.
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Note: Silyl peroxides can be thermally unstable. All steps should be carried out at low

temperatures, and the final product should be stored under appropriate conditions (e.g.,

refrigerated, protected from light).

Reactivity and Signaling Pathways
Silyl peroxides are known for their thermal reactivity, often serving as sources of radicals upon

heating.[1] The strength of the peroxide bond and the nature of the substituents on the silicon

atom influence their decomposition pathways. The thermal decomposition of silyl peroxides can

be sensitive to both acid and base catalysis.[2]

The primary mode of reaction for silyl peroxides is the homolytic cleavage of the O-O bond to

generate a silyloxy radical and an alkoxy radical. These radicals can then initiate a variety of

chemical transformations, including polymerization and oxidation reactions.

(tert-Butylperoxy)(triphenyl)silane
Ph₃SiOOC(CH₃)₃

Δ (Heat) [Ph₃SiO• + •OC(CH₃)₃]Homolytic Cleavage Rearrangement & Further Reactions
Decomposition Products

(e.g., Ph₃SiOH, acetone, methane)

Click to download full resolution via product page

Thermal decomposition pathway of a silyl peroxide.

The triphenylsilyl group in (tert-butylperoxy)(triphenyl)silane is expected to influence the

reactivity of the peroxide bond. The electron-withdrawing nature of the phenyl groups may

affect the stability of the resulting silyloxy radical.

Applications in Research and Development
Silyl peroxides, in general, have been explored as adhesion promoters, where their

decomposition at elevated temperatures initiates free radical reactions at the interface of

materials.[1] In the context of drug development and organic synthesis, the controlled

generation of radicals from compounds like (tert-butylperoxy)(triphenyl)silane could be

utilized in:

Initiation of Polymerization: For the synthesis of novel polymers and biomaterials.
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Oxidation Reactions: As a source of electrophilic oxygen for the oxidation of various

functional groups.

Cross-linking Agents: To modify the properties of polymers and other materials.

The bulky triphenylsilyl group may impart specific solubility and reactivity characteristics,

making it a potentially valuable tool for fine-tuning chemical processes. Further research into

the synthesis and reactivity of this specific compound is warranted to fully explore its potential

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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